1-Isopropyl-3-methoxy-2-(methylthio)-1H-pyrrole

• Molecular Formula: C9H15NOS
• Molecular Weight: 185.29 g/mol
• IUPAC Name: 3-methoxy-2-methylsulfanyl-1-propan-2-ylpyrrole
• InChI: InChI=1S/C9H15NOS/c1-7(2)10-6-5-8(11-3)9(10)12-4/h5-7H,1-4H3
• InChI Key: CFSMJQNRVMTAHC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C=CC(=C1SC)OC

Description

1-Isopropyl-3-methoxy-2-(methylthio)-1H-pyrrole is an organic compound belonging to the pyrrole family Pyrroles are five-membered heterocyclic aromatic compounds with a nitrogen atom in the ring

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-Isopropyl-3-methoxy-2-(methylthio)-1H-pyrrole can be synthesized through several methods. One common approach involves the cyclization of appropriate precursors under controlled conditions. For instance, starting with a suitable 1,4-diketone and an amine, the compound can be formed via a Paal-Knorr synthesis. The reaction typically requires an acidic catalyst and elevated temperatures to facilitate ring closure.

Industrial Production Methods: In an industrial setting, the synthesis of this compound may involve continuous flow processes to ensure consistent quality and yield. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and pH can optimize the production process.

Chemical Reactions Analysis

Types of Reactions: 1-Isopropyl-3-methoxy-2-(methylthio)-1H-pyrrole undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like hydrogen peroxide or potassium permanganate, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride, resulting in the removal of oxygen atoms or the conversion of functional groups.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide, potassium permanganate, under acidic or basic conditions.

Reduction: Lithium aluminum hydride, sodium borohydride, typically in anhydrous solvents.

Substitution: Halogenating agents, nucleophiles like amines or thiols, often in polar aprotic solvents.

Major Products Formed:

Oxidation: Sulfoxides, sulfones.

Reduction: Alcohols, amines.